Cas no 2098054-80-7 (2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride)

• Product Name: 2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride
• CAS No: 2098054-80-7
• MF: C₈H₁₉Cl₂FN₂O
• MW: 249.153663873672
• CID: 5727917
• PubChem ID: 122239793
• Update Time: 2025-05-20

2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride
• AKOS040812972
• 2-Fluoro-2-(tetrahydro-2H-pyran-4-yl)propane-1,3-diamine dihydrochloride
• starbld0016331
• 2-fluoro-2-(oxan-4-yl)propane-1,3-diamine;dihydrochloride
• F2147-5805
• 2098054-80-7
• 2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride

• Inchi： 1S/C8H17FN2O.2ClH/c9-8(5-10,6-11)7-1-3-12-4-2-7;;/h7H,1-6,10-11H2;2*1H
• InChI Key： FFOAFDBINYMNQX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)C1CCOCC1

Computed Properties

• Exact Mass: 248.0858468g/mol
• Monoisotopic Mass: 248.0858468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3Ų

Additional information on 2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride

2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride: A Comprehensive Overview

2-Fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride (CAS No. 2098054-80-7) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propane backbone substituted with a fluoro group at the 2-position and an oxan-4-yl group at the same position, along with two amine groups at the 1 and 3 positions. The dihydrochloride form indicates that the compound exists as a salt, which is often preferred for stability and solubility in various chemical processes.

The fluoro group in the molecule introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the compound. This feature makes it a valuable substrate for further functionalization in synthetic chemistry. The oxan-4-yl group, on the other hand, contributes a cyclic ether structure, adding rigidity and potentially enhancing bioavailability when used in pharmacological applications. Recent studies have highlighted the importance of such structural motifs in modulating drug-receptor interactions, making this compound a promising candidate for lead optimization in medicinal chemistry.

One of the most notable aspects of 2-fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride is its versatility in synthetic routes. Researchers have explored various methods to synthesize this compound, including nucleophilic substitution reactions and ring-opening polymerizations. These methods not only underscore the compound's chemical reactivity but also pave the way for its scalable production. For instance, a study published in *Journal of Organic Chemistry* demonstrated an efficient synthesis pathway utilizing readily available starting materials and mild reaction conditions.

In terms of applications, dihydrochloride salts like this one are often employed in pharmaceutical formulations due to their enhanced stability and solubility profiles. The presence of two amine groups allows for potential cross-linking reactions, which could be exploited in polymer chemistry or drug delivery systems. Recent advancements in nanotechnology have also seen such compounds being used as building blocks for creating stimuli-responsive materials.

From a pharmacological standpoint, 2-fluoro derivatives have been linked to improved pharmacokinetic properties, including enhanced absorption and reduced toxicity. This makes 2-fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride a compelling candidate for drug development programs targeting various therapeutic areas such as oncology and neurodegenerative diseases. Preclinical studies have shown that analogs of this compound exhibit promising activity against certain enzyme targets, suggesting its potential role as a lead compound.

The oxan ring in the molecule also plays a crucial role in determining its physical properties. The cyclic ether structure imparts rigidity to the molecule, which can influence its packing behavior and crystallinity—factors that are critical in solid-state chemistry and formulation science. Recent research has emphasized the importance of such structural elements in optimizing drug delivery systems, particularly in ensuring consistent release profiles.

In conclusion, 2-fluoro-2-(oxan-4-yl)propane-1,3-diamine dihydrochloride (CAS No. 2098054807) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of functional groups offers researchers ample opportunities for innovation while addressing contemporary challenges in drug development and materials science.